![molecular formula C19H21ClN2O3S B2625434 3-Chloro-4-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine CAS No. 2034393-55-8](/img/structure/B2625434.png)
3-Chloro-4-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound could involve the use of a pyrrolidine ring, which is a nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The synthetic strategies used could involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of this compound includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . It also includes a tetrahydronaphthalen-2-yl group. The structure is characterized by sp3 hybridization, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space .Scientific Research Applications
Analytical Characterization and Synthetic Applications
Analytical Properties of Pyrrolidinyl Substituted Cathinones : A study reported on the analytical characterization of five pyrrolidinyl substituted cathinones, showcasing advanced analytical techniques such as LC-QTOF-MS, GC-MS, and NMR for identifying novel compounds. This research highlights the potential for chemical identification and analysis in forensic science and drug testing applications (Qian et al., 2017).
Synthesis of N-(2-Pyridyloxiran-2-ylmethyl) Benzenesulfonamide Derivatives : Another study focused on the synthesis of novel herbicidally active sulfonamide compounds, demonstrating the importance of stereochemistry in biological activity. The research provides insights into the synthesis of optically active compounds and their potential agricultural applications (Hosokawa et al., 2001).
Identification and Derivatization of Selected Cathinones : This study identified novel cathinone derivatives through spectroscopic studies, offering a methodological approach for the identification and modification of psychoactive substances. Such research could have implications for drug development and regulatory control (Nycz et al., 2016).
Chemical Synthesis and Molecular Structure
Iron(II) Complexes with Sulfonyl-Substituted Ligands : Research on iron(II) complexes involving sulfonyl-substituted ligands illustrates the interplay between spin-crossover properties and crystallographic phase changes, highlighting potential applications in material science and molecular electronics (Cook et al., 2015).
Anticancer Evaluation of Nucleophile Reaction Products : A study on the synthesis of various compounds from (3-(naphthalen-1-yl)oxiran-2-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone and their subsequent evaluation as anticancer agents demonstrates the process of drug discovery and the potential therapeutic applications of such compounds (Gouhar & Raafat, 2015).
properties
IUPAC Name |
3-chloro-4-[1-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)pyrrolidin-3-yl]oxypyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O3S/c20-18-12-21-9-7-19(18)25-16-8-10-22(13-16)26(23,24)17-6-5-14-3-1-2-4-15(14)11-17/h5-7,9,11-12,16H,1-4,8,10,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIEXZHRYHXLOHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)N3CCC(C3)OC4=C(C=NC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-((1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.